molecular formula C10H9F3N4 B2663147 2-(3,5-Dimethylpyrazol-1-yl)-4-(trifluoromethyl)pyrimidine CAS No. 1482340-15-7

2-(3,5-Dimethylpyrazol-1-yl)-4-(trifluoromethyl)pyrimidine

Cat. No. B2663147
CAS RN: 1482340-15-7
M. Wt: 242.205
InChI Key: WQRQHWHXVBZNPW-UHFFFAOYSA-N
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Description

The compound “2-(3,5-Dimethylpyrazol-1-yl)-4-(trifluoromethyl)pyrimidine” is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . This compound has been synthesized and studied for its potential glutathione peroxidase-like catalytic activity .


Synthesis Analysis

A series of 2-(3,5-Dimethylpyrazol-1-yl)ethylseleno derivatives, which include the compound , has been synthesized . The synthesis process was investigated using 1H NMR spectroscopy .


Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms . It also contains a trifluoromethyl group (-CF3), which is a functional group in organofluorines that has the formula -CF3 .


Chemical Reactions Analysis

The chemical reactions of this compound have been studied in a model system, where the reduction of hydrogen peroxide with dithiothreitol (DTT red), in the presence of an organoselenium compound, was investigated . The reaction proceeds through a selenoxide intermediate .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C11H10F3N3), molecular weight (241.2124096), and its structural formula . More specific properties such as melting point, boiling point, and density are not provided in the sources .

Mechanism of Action

The compound exhibits glutathione peroxidase-like catalytic activities . Glutathione peroxidase is an enzyme that protects the organism from oxidative damage. The catalytic reaction of this compound proceeds through a selenoxide intermediate .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources . It’s always important to handle all chemicals with appropriate safety measures.

properties

IUPAC Name

2-(3,5-dimethylpyrazol-1-yl)-4-(trifluoromethyl)pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9F3N4/c1-6-5-7(2)17(16-6)9-14-4-3-8(15-9)10(11,12)13/h3-5H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQRQHWHXVBZNPW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2=NC=CC(=N2)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9F3N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine

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